Cas no 923009-49-8 (1,3-Piperidinedicarboxylic acid, 3-(cyanomethyl)-, 1-(1,1-dimethylethyl) 3-ethyl ester)

• Product Name: 1,3-Piperidinedicarboxylic acid, 3-(cyanomethyl)-, 1-(1,1-dimethylethyl) 3-ethyl ester
• CAS No: 923009-49-8
• MF: C₁₅H₂₄N₂O₄
• MW: 296.362064361572
• MDL: MFCD11977501
• CID: 803114
• PubChem ID: 59279701
• Update Time: 2025-04-19

1,3-Piperidinedicarboxylic acid, 3-(cyanomethyl)-, 1-(1,1-dimethylethyl) 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Piperidinedicarboxylic acid, 3-(cyanomethyl)-, 1-(1,1-dimethylethyl) 3-ethyl ester
• 1-O-tert-butyl 3-O-ethyl 3-(cyanomethyl)piperidine-1,3-dicarboxylate
• AKOS027430265
• AS-74158
• 1-tert-butyl 3-ethyl 3-(cyanomethyl)piperidine-1,3-dicarboxylate
• W11774
• 3-(Cyanomethyl)-1,3-piperidinedicarboxylic acid 1-(1,1-dimethylethyl)3-ethyl ester
• DTXSID90731437
• MFCD11977501
• YLB00949
• 923009-49-8
• SCHEMBL3495384
• FHDJXVYVZDYORH-UHFFFAOYSA-N
• 3-ethyl 1-tert-butyl 3-(cyanomethyl)piperidine-1,3-dicarboxylate
• 3-(Cyanomethyl)-1,3-piperidinedicarboxylic acid 1-(1,1-dimethylethyl) 3-ethyl ester
• 1-tert-butyl3-ethyl3-(cyanomethyl)piperidine-1,3-dicarboxylate
• 1,3-piperidinedicarboxylic acid,3-(cyanomethyl)-,1-tert-butyl 3-ethyl ester
• CS-0038710
• 1-Boc-3-(Cyanomethyl)-3-Piperidine carboxylic Acid Ethyl Ester
• DB-031485

• MDL： MFCD11977501
• Inchi： 1S/C15H24N2O4/c1-5-20-12(18)15(8-9-16)7-6-10-17(11-15)13(19)21-14(2,3)4/h5-8,10-11H2,1-4H3
• InChI Key： FHDJXVYVZDYORH-UHFFFAOYSA-N
• SMILES： O(CC)C(C1(CC#N)CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 296.17360725g/mol
• Monoisotopic Mass: 296.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 79.6Ų